Cas no 1804285-74-2 (2-Hydroxy-5-nitrophenylpropanal)

2-Hydroxy-5-nitrophenylpropanal structure

1804285-74-2 structure

Product Name:2-Hydroxy-5-nitrophenylpropanal

CAS No:1804285-74-2

Molecular Formula:C₉H₉NO₄

Molecular Weight:195.172062635422

CID:4961499

PubChem ID:54368685

2-Hydroxy-5-nitrophenylpropanal Properties

Names and Identifiers

- 2-Hydroxy-5-nitrophenylpropanal
- InChIKey： YAMMTWCJCZRNPA-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO4/c1-6(5-11)8-4-7(10(13)14)2-3-9(8)12/h2-6,12H,1H3
- SMILES： OC1=CC=C(C=C1C(C=O)C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 14
Complexity: 225
XLogP3: 1.4
Topological Polar Surface Area: 83.1

2-Hydroxy-5-nitrophenylpropanal Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A014005256-250mg	2-Hydroxy-5-nitrophenylpropanal	1804285-74-2	97%	250mg	494.40 USD
Enamine	EN300-1859570-0.05g	3-(2-hydroxy-5-nitrophenyl)propanal	1804285-74-2		0.05g	$851.0	2023-09-18

2-Hydroxy-5-nitrophenylpropanal Related Literature

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J. Mater. Chem. A, 2019,7, 21711-21721
2. The oxadiazolyldiazenido(1−) ligand: a remarkably versatile platform for the synthesis of heteropolynuclear transition metal complexes†‡§

Howard M. Colquhoun,Yun Fu Chan,Christine J. Cardin,Michael G. B. Drew,Yu Gan,Kareem Abd El Kader,Terence M. White Dalton Trans., 2007, 3864-3867
3. Modern methods for the determination of physicochemical states of microelements in natural waters

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4. Back cover

Soft Matter, 2010,6, 195-196
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6. Pd(ii)-Catalyzed atroposelective C–H olefination: synthesis of enantioenriched N-aryl peptoid atropisomers†

Tian-Yu Jiang,Yi-Ting Ke,Yong-Jie Wu,Qi-Jun Yao Chem. Commun., 2023,59, 13518-13521
7. Modulation of MoTe2/MoS2 van der Waals heterojunctions for multifunctional devices using N2O plasma with an opposite doping effect†

Yuan Xie,Enxiu Wu,Shuangqing Fan,Guangyu Geng,Xiaodong Hu,Linyan Xu,Sen Wu,Jing Liu,Daihua Zhang Nanoscale, 2021,13, 7851-7860
8. Carboxylated ‘locking unit’ directed ratiometric probe design, synthesis and application in selective recognition of Fe3+/Cu2+†

Sougata Sinha,Sunil Kumar,Rik Rani Koner,Jomon Mathew,Chayan K. Nandi,Subrata Ghosh RSC Adv., 2013,3, 6271-6277
9. Contents list

Sustainable Energy Fuels, 2021,5, 1227-1234
10. Protective effects of tryptophan-catabolizing Lactobacillus plantarum KLDS 1.0386 against dextran sodium sulfate-induced colitis in mice

Qinggang Xie Food Funct., 2020,11, 10736-10747

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